Cas no 21256-71-3 ((3beta,8xi,9xi,12beta)-3-[(6-deoxy-alpha-D-glycero-hexopyranosyl)oxy]-12,14-dihydroxybufa-4,20,22-trienolide)

(3beta,8xi,9xi,12beta)-3-[(6-deoxy-alpha-D-glycero-hexopyranosyl)oxy]-12,14-dihydroxybufa-4,20,22-trienolide structure
21256-71-3 structure
Product Name:(3beta,8xi,9xi,12beta)-3-[(6-deoxy-alpha-D-glycero-hexopyranosyl)oxy]-12,14-dihydroxybufa-4,20,22-trienolide
CAS No:21256-71-3
MF:C30H42O9
MW:546.64909029007
CID:1399823
PubChem ID:12315402
Update Time:2025-04-20

(3beta,8xi,9xi,12beta)-3-[(6-deoxy-alpha-D-glycero-hexopyranosyl)oxy]-12,14-dihydroxybufa-4,20,22-trienolide Chemical and Physical Properties

Names and Identifiers

    • (3beta,8xi,9xi,12beta)-3-[(6-deoxy-alpha-D-glycero-hexopyranosyl)oxy]-12,14-dihydroxybufa-4,20,22-trienolide
    • 5-[(3S,10R,12R,13S,14S,17R)-12,14-dihydroxy-10,13-dimethyl-3-[(2S,5S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,6,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pyran-2-one
    • 3-[(6-Deoxyhexopyranosyl)oxy]-12,14-dihydroxybufa-4,20,22-trienolide
    • DTXSID30943673
    • UNII-1RD23DNN41
    • Scillipheoside
    • 1RD23DNN41
    • Scilliphaosid [German]
    • Q27252791
    • 3-beta-((6-Deoxy-alpha-L-mannopyranosyl)oxy)-12-beta,14-dihydroxybufa-4,20,22-trienolide
    • Bufa-4,20,22-trienolide, 3-beta-((6-deoxy-alpha-L-mannopyranosyl)oxy)-12-beta,14-dihydroxy-
    • 21256-71-3
    • SCILLIPHAOSIDE
    • BUFA-4,20,22-TRIENOLIDE, 3-((6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)OXY)-12,14-DIHYDROXY-, (3.BETA.,12.BETA.)-
    • BRN 0071892
    • SCILLIPHAEOSIDE
    • Scilliphaosid
    • Inchi: 1S/C30H42O9/c1-15-24(33)25(34)26(35)27(38-15)39-18-8-10-28(2)17(12-18)5-6-20-21(28)13-22(31)29(3)19(9-11-30(20,29)36)16-4-7-23(32)37-14-16/h4,7,12,14-15,18-22,24-27,31,33-36H,5-6,8-11,13H2,1-3H3/t15-,18-,19+,20+,21-,22+,24-,25+,26+,27-,28-,29-,30-/m0/s1
    • InChI Key: ZBAPFMPUNXTWQQ-PVLLBMPJSA-N
    • SMILES: O[C@]12CC[C@H](C3=COC(C=C3)=O)[C@@]1(C)[C@@H](C[C@@H]1[C@@]3(C)CC[C@@H](C=C3CC[C@@H]21)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O

Computed Properties

  • Exact Mass: 546.28288291g/mol
  • Monoisotopic Mass: 546.28288291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 3
  • Complexity: 1100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 146Ų
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